Cas no 152658-17-8 (Nalfurafine hydrochloride)

• Product Name: Nalfurafine hydrochloride
• CAS No: 152658-17-8
• MF: C₂₈H₃₃ClN₂O₅
• MW: 513.025027036667
• CID: 217762
• PubChem ID: 6918287
• Update Time: 2025-05-24

Nalfurafine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-[(5a,6b)-17-(cyclopropylmethyl)-4,5-epoxy-3,14-dihydroxymorphinan-6-yl]-3-(3-furanyl)-N-methyl-,hydrochloride (1:1), (2E)-
• Nalfurafine Hydrochloride
• 2-Propenamide, N-[(5a,6b)-17-(cyclopropylmethyl)-4,5-epoxy-3,14-dihydroxymorphinan-6-yl]-3-(3-furanyl)-N-methyl-,hydrochlorid
• Nalfurafine
• Nalfurafine-d3 Hydrochloride
• TRK-820 hydrochloride
• (E)-N-[(4R,4aS,7R,7aR,12bS)-3-(cyclopropylmethyl)-4a,9-dihydroxy-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-7-yl]-3-(furan-3-yl)-N-methylprop-2-enamide,hydrochloride
• 17-Cyclopropylmethyl-3,14beta-dihydroxy-4,5alpha-epoxy-6beta-[N-methyl-trans-3-(3-furyl)acrylamido]morphinan hydrochloride
• Remitch
• TRK 820
• Nalfurafine (hydrochloride)
• Nalfurafine hydrochloride [USAN:JAN]
• BCP15625
• NALFURAFINE HYDROCHLORIDE [MI]
• NALFURAFINE HYDROCHLORIDE [MART.]
• Nopicor
• D06405
• CHEMBL490665
• 2-Propenamide, N-((5alpha,6beta)-17-(cyclopropylmethyl)-4,5-epoxy-3,14-dihydroxymorphinan-6-yl)-3-(3-furanyl)-N-methyl-, monohydrochloride, (2E)-
• 152658-17-8
• UNII-25CC4N0P8J
• 25CC4N0P8J
• TRK-820
• Nalfurafine hydrochloride [USAN]
• AC 820
• Nalfurafine hydrochloride (JAN/USAN)
• NALFURAFINE HYDROCHLORIDE [JAN]
• (-)-17-(Cyclopropylmethyl-3,14 beta-dihydroxy-4,5 alpha-epoxy-6 beta-(N-methyl-trans-3-(3-furyl)acrylamido)morphinan hydrochloride
• NALFURAFINE HYDROCHLORIDE [WHO-DD]
• 2-Propenamide,N-[(5a,6b)-17-(cyclopropylmethyl)-4,5-epoxy-3,14-dihydroxymorphinan-6-yl]-3-(3-furanyl)-N-methyl-, monohydrochloride, (2E)-
• (-)-17-(CYCLOPROPYLMETHYL-3,14.BETA.-DIHYDROXY-4,5.ALPHA.-EPOXY-6.BETA.-(N-METHYL-TRANS-3-(3-FURYL)ACRYLAMID)MORPHINAN HYDROCHLORIDE
• (E)-N-[17-(Cyclopropylmethyl)-4,5alpha-epoxy-3,14-dihydroxymorphinan-6beta-yl]-3-(furan-3-yl)-N-methylprop-2-enamide monohydrochloride
• SCHEMBL19856501
• AKOS030526574
• (E)-N-[(4R,4aS,7R,7aR,12bS)-3-(cyclopropylmethyl)-4a,9-dihydroxy-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinolin-7-yl]-3-(furan-3-yl)-N-methylprop-2-enamide;hydrochloride
• F85198
• AC-32785
• DTXSID70426071
• HY-12745A
• DJSFYNINGIMKAG-FQJQBBMWSA-N
• Q27253946
• EX-A2892
• 2-PROPENAMIDE, N-((5.ALPHA.,6.BETA.)-17-(CYCLOPROPYLMETHYL)-4,5-EPOXY-3,14-DIHYDROXYMORPHINAN-6-YL)-3-(3-FURANYL)-N-METHYL-, MONOHYDROCHLORIDE, (2E)-
• (E)-N-(17-(Cyclopropylmethyl)-4,5alpha-epoxy-3,14-dihydroxymorphinan-6beta-yl)-3-(furan-3-yl)-N-methylprop-2-enamide monohydrochloride
• Nalfurafine HCl
• (2E)-N-[(5alpha,6beta)-17-(Cyclopropylmethyl)-4,5-epoxy-3,14-dihydroxymorphinan-6-yl]-3-(3-furanyl)-N-methyl-2-propenamide Hydrochloride; (-)-17-(Cyclopropylmethyl)-3,14beta-dihydroxy-4,5alpha-epoxy-6beta-[N-methyl-trans-3-(3-furyl)acrylamido]morphinan Hydrochloride; Remitch; TRK 820;
• DA-75979
• TS-08357
• GLXC-10447
• Nalfurafine hydrochloride?
• Nalfurafine hydrochloride

• Inchi： 1S/C28H32N2O5.ClH/c1-29(23(32)7-4-18-9-13-34-16-18)20-8-10-28(33)22-14-19-5-6-21(31)25-24(19)27(28,26(20)35-25)11-12-30(22)15-17-2-3-17;/h4-7,9,13,16-17,20,22,26,31,33H,2-3,8,10-12,14-15H2,1H3;1H/b7-4+;/t20-,22-,26+,27+,28-;/m1./s1
• InChI Key： DJSFYNINGIMKAG-FQJQBBMWSA-N
• SMILES： Cl.O1C2=C(C=CC3C[C@@H]4[C@@]5(CC[C@H]([C@H]1[C@@]5(C=32)CCN4CC1CC1)N(C(/C=C/C1=COC=C1)=O)C)O)O

Computed Properties

• Exact Mass: 512.20800
• Monoisotopic Mass: 512.2078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 893
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.4

Experimental Properties

• Melting Point: 207-217 ºC
• PSA: 86.38000
• LogP: 3.82960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives

Additional information on Nalfurafine hydrochloride

Comprehensive Overview of Nalfurafine Hydrochloride (CAS No. 152658-17-8): Mechanism, Applications, and Research Insights

Nalfurafine hydrochloride (CAS No. 152658-17-8) is a selective kappa-opioid receptor (KOR) agonist with a unique pharmacological profile. Originally developed for its antipruritic (anti-itch) properties, this compound has garnered significant attention in both clinical and research settings due to its potential therapeutic applications beyond dermatology. The molecular structure of nalfurafine hydrochloride allows it to modulate neural pathways associated with pruritus and pain, making it a subject of interest for conditions like chronic kidney disease-associated pruritus (CKD-aP) and neuropathic pain syndromes.

In recent years, the demand for non-sedating antipruritic agents has surged, particularly among patients undergoing hemodialysis or suffering from uremic pruritus. Unlike traditional antihistamines, nalfurafine hydrochloride targets the central nervous system's KORs without inducing drowsiness, addressing a critical gap in treatment options. Studies highlight its efficacy at doses as low as 2.5–5 μg/day, with minimal side effects such as mild diarrhea or somnolence. This precision medicine approach aligns with current trends toward personalized therapeutics and GPCR-targeted drugs.

The compound’s mechanism of action involves inhibiting itch-specific neuronal firing in the spinal cord via KOR activation, a pathway distinct from opioid analgesia. This specificity has spurred investigations into its potential for treating fibromyalgia and atopic dermatitis—conditions frequently searched by users exploring alternative therapies. Researchers are also evaluating its role in modulating neuroinflammation, a hot topic in neurodegenerative disease research.

From a pharmaceutical chemistry perspective, CAS No. 152658-17-8 represents a benchmark for orally bioavailable KOR agonists. Its synthesis involves stereoselective steps to ensure high purity, critical for clinical batches. Analytical methods like HPLC and mass spectrometry are employed to verify its stability under varying pH conditions—a key consideration for formulators developing extended-release formulations.

Emerging discussions in medical forums often question whether nalfurafine hydrochloride could replace systemic steroids in pruritus management. While comparative trials are ongoing, its non-immunosuppressive nature presents a compelling advantage. Additionally, preclinical data suggest possible applications in alcohol use disorder (AUD) due to KOR’s role in dopamine regulation—a connection increasingly searched by addiction researchers.

Regulatory approvals for nalfurafine hydrochloride vary globally. Japan’s PMDA approved it in 2009 (Remitch®), whereas other regions require further Phase III data. This disparity reflects broader debates about centralized vs. decentralized drug evaluation systems—a trending topic in pharmacoeconomics. Patent landscapes indicate upcoming generics, prompting interest in bioequivalence studies and polymorph screening.

Environmental and safety profiles of CAS No. 152658-17-8 comply with ICH guidelines, with no ecotoxicological red flags. Its low abuse potential (Schedule V in some jurisdictions) distinguishes it from mu-opioid agonists, addressing public concerns about the opioid crisis. This positions nalfurafine hydrochloride as a safer alternative in pain-adjuvant therapy.

Future directions include nanoparticle-based delivery systems to enhance blood-brain barrier penetration—a frequent query among drug delivery researchers. Collaborative studies between academia and biotech firms explore its synergy with TRPV1 antagonists for multimodal itch/pain control. Such innovations resonate with the growing emphasis on combination therapies in precision medicine.

In summary, nalfurafine hydrochloride exemplifies how targeted GPCR modulation can address unmet medical needs. Its dual promise as an antipruritic and neuropsychiatric agent keeps it at the forefront of translational research, answering persistent patient queries about non-addictive alternatives for chronic conditions. As evidence accumulates, this compound may redefine standards in neurological symptom management.